Cas no 261356-49-4 (Potassium tetracyanoborate)

Potassium tetracyanoborate (K[B(CN)₄]) is a stable, water-soluble salt composed of potassium cations and tetracyanoborate anions. Its key advantages include high thermal stability and compatibility with aqueous and non-aqueous systems, making it suitable for specialized applications in electrochemistry and materials science. The compound’s robust tetrahedral [B(CN)₄]⁻ anion exhibits low nucleophilicity and resistance to hydrolysis, enabling its use as a non-coordinating electrolyte in battery research and catalysis. Additionally, its well-defined crystalline structure facilitates precise synthetic control in coordination chemistry. Potassium tetracyanoborate is valued for its reliability in producing homogeneous solutions and its role in advancing boron-cyanide chemistry.
Potassium tetracyanoborate structure
Potassium tetracyanoborate structure
Product Name:Potassium tetracyanoborate
CAS No:261356-49-4
MF:C4BKN4
MW:153.97889995575
MDL:MFCD11983240
CID:239516
PubChem ID:253662390
Update Time:2025-05-25

Potassium tetracyanoborate Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),tetrakis(cyano-kC)-, potassium (1:1)
    • Potassium Tetracyanoborate
    • octapotassium,dioxidoboranylformonitrile
    • borate(1-), tetrakis(cyano-kappaC)-, potassium (1:1)
    • potassium tetrakis(cyano-kC)borate(1-)
    • potassium;tetracyanoboranuide
    • SQFZXQOCCKUPEC-UHFFFAOYSA-N
    • SZ017
    • P2168
    • POTASSIUM TETRACYANOBORANUIDE
    • Potassiumtetracyanoborate
    • SCHEMBL1466551
    • D92193
    • AKOS025405269
    • 261356-49-4
    • MFCD11983240
    • Potassium tetracyanoborate
    • MDL: MFCD11983240
    • Inchi: 1S/C4BN4.K/c6-1-5(2-7,3-8)4-9;/q-1;+1
    • InChI Key: SQFZXQOCCKUPEC-UHFFFAOYSA-N
    • SMILES: [K+].N#C[B-](C#N)(C#N)C#N

Computed Properties

  • Exact Mass: 153.985
  • Monoisotopic Mass: 153.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.2

Experimental Properties

  • Melting Point: 413°C(lit.)

Potassium tetracyanoborate Security Information

Potassium tetracyanoborate Pricemore >>

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Additional information on Potassium tetracyanoborate

Recent Advances in Potassium Tetracyanoborate (CAS: 261356-49-4) Research and Applications

Potassium tetracyanoborate (K[B(CN)4], CAS: 261356-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. This compound, characterized by its stable anionic structure and high solubility in aqueous and organic solvents, has been explored for various uses, including catalysis, electrolyte formulations, and as a precursor in synthetic chemistry. Recent studies have focused on optimizing its synthesis, understanding its reactivity, and evaluating its efficacy in biomedical applications.

A notable advancement in the synthesis of Potassium tetracyanoborate involves the development of more efficient and scalable methods. Researchers have reported improved yields and purity through controlled reaction conditions, such as the use of boron trifluoride etherate as a catalyst and optimized stoichiometric ratios of potassium cyanide and boron sources. These advancements are critical for ensuring the compound's availability for large-scale industrial and pharmaceutical applications.

In the realm of biomedical research, Potassium tetracyanoborate has shown promise as a potential therapeutic agent. Preliminary studies indicate its role in modulating enzyme activity, particularly in pathways involving oxidative stress and inflammation. For instance, its ability to act as a mild reducing agent has been exploited in studies targeting reactive oxygen species (ROS) scavenging, which is relevant for conditions such as neurodegenerative diseases and cancer. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another exciting application of Potassium tetracyanoborate is in the development of advanced electrolytes for batteries and supercapacitors. Its high ionic conductivity and stability under a wide range of temperatures make it a candidate for next-generation energy storage devices. Recent publications highlight its use in solid-state batteries, where it contributes to enhanced performance and longevity. These developments align with the growing demand for sustainable and efficient energy solutions.

Despite these promising developments, challenges remain in the widespread adoption of Potassium tetracyanoborate. Issues such as cost-effective production, long-term stability, and comprehensive toxicological assessments need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Potassium tetracyanoborate (CAS: 261356-49-4) represents a versatile and valuable compound with diverse applications in chemical biology and pharmaceuticals. Ongoing research continues to uncover new possibilities, from therapeutic interventions to energy storage innovations. As the scientific community delves deeper into its properties and applications, Potassium tetracyanoborate is poised to play a pivotal role in advancing multiple fields of study.

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